5-methyl-3-phenyl-1H-pyrazol-4-amine
Overview
Description
“5-methyl-3-phenyl-1H-pyrazol-4-amine” is an aminopyrazole derivative . It belongs to a family of 5-aminopyrazole derivatives, which are bioactive agents . They find a wide range of applications in the pharmaceutical and agrochemical industries .
Molecular Structure Analysis
The molecular formula of “this compound” is C10H11N3 . The molecular weight is 173.22 g/mol .Chemical Reactions Analysis
“this compound” reacts with 6-methyl-4-oxo-4H-benzopyran-3-carboxaldehyde to yield 5-(2-hydroxy-5-methylbenzoyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine and 2-methoxy-6-methyl-3-(3-methyl-1-phenylpyrazol-5-ylaminomethylene)chroman-4-one .Physical and Chemical Properties Analysis
The physical form of “this compound” is a powder . The melting point is between 88-90°C .Scientific Research Applications
1. Reductive Cyclization and Microwave Synthesis
Szlachcic et al. (2020) investigated pyrazole derivatives, focusing on the reductive cyclization process leading to 1H-pyrazolo[3,4-b]quinoxalines. They noted the key role of intramolecular hydrogen bonds in affecting the reactivity of these compounds and proposed microwave irradiation as an alternative synthesis method (Szlachcic et al., 2020).
2. Dyeing Properties of Pyrazolone Derivatives
In 2012, Bagdatli and Ocal explored the dyeing properties of new azo and bisazo dyes derived from 5-pyrazolones, which include derivatives of 5-methyl-3-phenyl-1H-pyrazol-4-amine. They characterized these dyes through spectroscopic methods and evaluated their dyeing performance and fastness (Bagdatli & Ocal, 2012).
3. NMR Reference Compounds for Tautomerism in Azo Dyes
Deneva et al. (2019) studied azo dyes derived from this compound to serve as NMR reference compounds in evaluating tautomeric states. They utilized molecular spectroscopy and quantum-chemical calculations to understand the tautomeric forms of these compounds (Deneva et al., 2019).
4. Tautomerism of Schiff Base Derivatives
Amarasekara et al. (2009) demonstrated the exclusive presence of the amine-one(I) tautomeric form in Schiff base derivatives of 4-acetyl-5-methyl-2-phenyl-2,4-dihydro-pyrazol-3-one in both solution and solid states. This study provided insights into the structural tautomerism of these compounds (Amarasekara et al., 2009).
5. Synthesis of Pyrazolo[1,5-a] Pyrimidine Derivatives
Li-feng (2011) reported on the synthesis and characterization of 6-arylsubstituted pyrazolo[1,5-a] pyrimidine derivatives, which included this compound. These compounds have shown significant biological activities, especially in medicine (Xu Li-feng, 2011).
Safety and Hazards
Future Directions
Pyrazole and its derivatives have attracted the attention of many researchers due to their interesting pharmacological properties . This heterocycle can be traced in a number of well-established drugs belonging to different categories with diverse therapeutic activities . Therefore, the future directions of “5-methyl-3-phenyl-1H-pyrazol-4-amine” could be in the development of new drugs with diverse therapeutic activities.
Mechanism of Action
Target of Action
5-Methyl-3-phenyl-1H-pyrazol-4-amine, also known as 3-methyl-5-phenyl-1H-pyrazol-4-amine, is a pyrazole-bearing compound known for its diverse pharmacological effects . The primary targets of this compound are Leishmania aethiopica and Plasmodium berghei , which are the causative agents of leishmaniasis and malaria, respectively .
Mode of Action
The compound interacts with its targets through a mechanism that is yet to be fully understood. A molecular simulation study justified the potent in vitro antipromastigote activity of a similar compound, which has a desirable fitting pattern in the lmptr1 pocket (active site) characterized by lower binding free energy .
Biochemical Pathways
Given its antileishmanial and antimalarial activities, it can be inferred that it interferes with the life cycle ofLeishmania and Plasmodium species .
Result of Action
The compound exhibits potent antileishmanial and antimalarial activities. It has shown superior antipromastigote activity that was 174- and 2.6-fold more active than the standard drugs miltefosine and amphotericin B deoxycholate, respectively . Furthermore, similar compounds have elicited better inhibition effects against Plasmodium berghei .
Properties
IUPAC Name |
5-methyl-3-phenyl-1H-pyrazol-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3/c1-7-9(11)10(13-12-7)8-5-3-2-4-6-8/h2-6H,11H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXHOKIKYPZXSKW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C2=CC=CC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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